Cas no 110698-62-9 (Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)-)

Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)-, is a bromoacetyl-substituted aromatic sulfonamide derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include a reactive bromoacetyl group, enabling selective alkylation or conjugation reactions, and a benzylic phenylmethyl moiety, which may influence solubility and binding properties. The methanesulfonamide core contributes to stability and potential biological activity. This compound is particularly useful as an intermediate in the development of targeted molecules, such as enzyme inhibitors or probes for biochemical studies. Its well-defined reactivity profile makes it a valuable building block for constructing complex architectures in medicinal chemistry and material science.

Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)- structure

110698-62-9 structure

Product Name:Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)-

CAS No:110698-62-9

MF:C₁₆H₁₆BrNO₃S

MW:382.272142410278

MDL:MFCD32869277

CID:1199082

PubChem ID:13948318

Update Time:2025-10-19

Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

- Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)-
- N-benzyl-N-[4-(2-bromoacetyl)phenyl]methanesulfonamide
- 4-[N-Benzylmethanesulphonamido]phenacyl bromide
- UBCVNHCVNIFAFB-UHFFFAOYSA-N
- MFCD32869277
- D95497
- N-benzyl-N-(4-(2-bromoacetyl)phenyl)methanesulfonamide
- WS-00253
- 110698-62-9
- SCHEMBL9689777
- MDL： MFCD32869277
- Inchi： 1S/C16H16BrNO3S/c1-22(20,21)18(12-13-5-3-2-4-6-13)15-9-7-14(8-10-15)16(19)11-17/h2-10H,11-12H2,1H3
- InChI Key： UBCVNHCVNIFAFB-UHFFFAOYSA-N
- SMILES： BrCC(C1C=CC(=CC=1)N(CC1C=CC=CC=1)S(C)(=O)=O)=O

Computed Properties

Exact Mass: 381.00348
Monoisotopic Mass: 381.00343g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 62.8Å²

Experimental Properties

PSA: 54.45

Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)- Pricemore >>

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